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Compound of Interest

Compound Name: Farnesylacetone

Cat. No.: B048025 Get Quote

Essential Safety and Handling Guide for
Farnesylacetone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Farnesylacetone in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance.

I. Farnesylacetone: Key Safety Information
Farnesylacetone is a combustible liquid with a pleasant odor.[1] While it is not classified as a

highly hazardous substance, proper handling is essential to minimize risks.[1][2]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048025?utm_src=pdf-interest
https://www.benchchem.com/product/b048025?utm_src=pdf-body
https://www.benchchem.com/product/b048025?utm_src=pdf-body
https://www.benchchem.com/product/b048025?utm_src=pdf-body
https://www.benchchem.com/product/b048025?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1036181.html
https://www.thegoodscentscompany.com/data/rw1036181.html
https://www.fishersci.ca/shop/products/farnesylacetone-mixture-isomers-97-thermo-scientific/p-7024485
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 762-29-8[1][2][3][4]

Molecular Formula C18H30O[2][4]

Molecular Weight 262.43 g/mol [2][3]

Appearance Colorless to pale yellow liquid[1][5]

Flash Point 110 °C (230 °F)[1][3]

Boiling Point 147-148 °C @ 0.50 mm Hg[6]

Storage Class 10 - Combustible liquids[3]

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Farnesylacetone to prevent skin and eye

contact.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves.[7]

Provides good resistance to

solvents, oils, and some acids

and bases.[7] Check for rips or

punctures before use.[7] For

extended contact, consider

thicker, reusable nitrile gloves.

[7]

Eye Protection
Safety glasses with side

shields or safety goggles.
Protects against splashes.

Skin and Body Standard laboratory coat.
Prevents contamination of

personal clothing.

Respiratory
Not required under normal use

with adequate ventilation.

In case of inadequate

ventilation or large spills, use a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge (black label).[8][9][10]

[11]

III. Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary equipment and reagents.

Don the required PPE: lab coat, safety glasses/goggles, and nitrile gloves.

Handling:

Dispense Farnesylacetone carefully to avoid splashing.

Keep the container tightly closed when not in use.
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Avoid contact with skin, eyes, and clothing.

Post-Handling:

Wipe down the work area with an appropriate solvent.

Remove gloves using a technique that avoids skin contamination and dispose of them in the

designated hazardous waste container.

Wash hands thoroughly with soap and water.

IV. Spill Cleanup Protocol
In the event of a Farnesylacetone spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.

Assess the Spill: For small spills (less than 500 mL) that you are trained to handle, proceed

with cleanup. For large spills, evacuate the area and contact emergency personnel.

Ensure Safety:

Remove all ignition sources.

Ensure adequate ventilation.

Contain and Absorb:

Use non-flammable absorbent materials like spill pads or inert absorbent powder to cover

the spill.[6][12] Do not use paper towels, as they are combustible.[6]

Work from the outside of the spill inwards to prevent spreading.

Collect Waste:

Once the liquid is fully absorbed, use non-sparking tools (e.g., a plastic scoop) to collect

the absorbent material.

Place the material into a heavy-duty plastic bag or a sealable container.[6][13]
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Decontaminate:

Clean the spill area with soap and water.[6]

Dispose:

Seal and label the waste container as "Hazardous Waste: Farnesylacetone" and dispose

of it according to the disposal plan.[13]

V. Disposal Plan
Farnesylacetone and any materials contaminated with it must be disposed of as hazardous

waste.

Waste Collection:

Collect all Farnesylacetone waste (liquid and contaminated solids) in a designated,

compatible, and properly sealed container.

The container must be clearly labeled as "Hazardous Waste" with the full chemical name

"Farnesylacetone".

Store the waste container in a designated satellite accumulation area, away from

incompatible materials like strong oxidizing agents.[14]

Disposal Procedure:

Do not dispose of Farnesylacetone down the drain or in regular trash.[15]

Arrange for pickup and disposal through a licensed hazardous waste management company.

[16][17]

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[16]

Workflow for Safe Handling of Farnesylacetone
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Caption: Workflow for the safe handling of Farnesylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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